2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile

• Molecular Formula: C14H12ClN3O
• Molecular Weight: 273.72 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)-morpholin-4-ylmethylidene]propanedinitrile
• InChI: InChI=1S/C14H12ClN3O/c15-13-3-1-11(2-4-13)14(12(9-16)10-17)18-5-7-19-8-6-18/h1-4H,5-8H2
• InChI Key: RGOKONNMOQMGDG-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=C(C#N)C#N)C2=CC=C(C=C2)Cl

Description

2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile is a chemical compound that is commonly known as CMN-1. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a crucial role in the regulation of insulin signaling and glucose homeostasis. The compound has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

The mechanism of action of CMN-1 involves the inhibition of 2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile, an enzyme that plays a crucial role in the regulation of insulin signaling and glucose homeostasis. By inhibiting 2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile, CMN-1 enhances insulin signaling and improves glucose uptake in target tissues such as muscle and liver.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMN-1 have been extensively studied in animal models of diabetes and obesity. The compound has been found to improve glucose tolerance, insulin sensitivity, and lipid metabolism. It has also been shown to reduce body weight and improve overall metabolic health.

Advantages and Limitations for Lab Experiments

The advantages of using CMN-1 in lab experiments include its potent inhibitory activity against 2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile, its ability to improve glucose tolerance and insulin sensitivity, and its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders. The limitations of using CMN-1 in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on CMN-1. These include:
1. Further studies to determine the safety and efficacy of CMN-1 in humans.
2. Studies to investigate the potential therapeutic applications of CMN-1 in the treatment of other metabolic disorders, such as obesity and fatty liver disease.
3. Studies to identify other potential targets for CMN-1 and to investigate its effects on other signaling pathways and metabolic processes.
4. Development of new analogs of CMN-1 with improved potency and selectivity for 2-[(4-Chlorophenyl)(4-morpholinyl)methylene]malononitrile inhibition.
5. Studies to investigate the potential synergistic effects of CMN-1 with other drugs used in the treatment of type 2 diabetes and other metabolic disorders.

Synthesis Methods

The synthesis of CMN-1 involves the reaction of 4-chlorobenzaldehyde and 4-morpholinecarboxaldehyde with malononitrile in the presence of a catalyst such as ammonium acetate. The reaction proceeds through a Knoevenagel condensation reaction to yield the final product.

Scientific Research Applications

CMN-1 has been studied extensively for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders. The compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been found to reduce body weight and improve lipid metabolism in obese mice.